Cas no 1706429-67-5 (3-(3-ethylpentyl)piperidine)

• Product Name: 3-(3-ethylpentyl)piperidine
• CAS No: 1706429-67-5
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• MDL: MFCD29034653
• CID: 5181263
• PubChem ID: 86262830
• Update Time: 2025-10-13

3-(3-ethylpentyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(3-ethylpentyl)-
• 3-(3-ethylpentyl)piperidine

• MDL： MFCD29034653
• Inchi： 1S/C12H25N/c1-3-11(4-2)7-8-12-6-5-9-13-10-12/h11-13H,3-10H2,1-2H3
• InChI Key： XJDXGBHMOHDOEK-UHFFFAOYSA-N
• SMILES： N1CCCC(CCC(CC)CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(3-ethylpentyl)piperidine

Recent Advances in the Study of 1706429-67-5 and 3-(3-ethylpentyl)piperidine in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1706429-67-5 and the specific product name 3-(3-ethylpentyl)piperidine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 1706429-67-5, a compound with a unique chemical structure that offers promising pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular configuration and purity. Preliminary in vitro assays have demonstrated its ability to modulate specific biological pathways, suggesting its potential as a lead compound for further drug development.

3-(3-ethylpentyl)piperidine, on the other hand, has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the piperidine ring and ethylpentyl side chain, make it a versatile building block in medicinal chemistry. Recent publications have highlighted its use in the development of compounds with antimicrobial and anti-inflammatory properties, further underscoring its importance in pharmaceutical research.

One of the most notable findings in recent research is the synergistic effect observed when 1706429-67-5 and 3-(3-ethylpentyl)piperidine are used in combination. Studies have shown that this combination enhances the efficacy of certain therapeutic agents, particularly in models of neurodegenerative diseases. The mechanistic insights gained from these studies are paving the way for the design of more effective drug formulations.

In addition to their therapeutic potential, these compounds are also being explored for their safety profiles. Toxicology studies have indicated that both 1706429-67-5 and 3-(3-ethylpentyl)piperidine exhibit favorable pharmacokinetic properties, with low toxicity levels in animal models. These findings are critical for advancing these compounds into preclinical and clinical trials.

Looking ahead, researchers are optimistic about the potential of these compounds to address unmet medical needs. Ongoing studies are focused on optimizing their chemical synthesis, improving their bioavailability, and exploring their mechanisms of action in greater detail. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new derivatives with enhanced therapeutic properties.

In conclusion, the latest research on 1706429-67-5 and 3-(3-ethylpentyl)piperidine highlights their significant potential in the field of chemical biology and pharmaceutical research. Their unique chemical structures and promising biological activities make them valuable candidates for further investigation. As the scientific community continues to explore their applications, these compounds may soon play a pivotal role in the development of next-generation therapeutics.